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Compound of Interest

Compound Name: Calcium Saccharate

Cat. No.: B1201877 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of Calcium
Saccharate (also known as calcium D-glucarate) from D-glucaric acid. This document details

the underlying chemistry, experimental protocols, and analytical methods for characterization,

tailored for professionals in research and drug development.

Introduction
Calcium Saccharate, the calcium salt of D-glucaric acid, is a chemical compound with

significant interest in the pharmaceutical and nutraceutical industries.[1][2] D-glucaric acid and

its derivatives are known to be inhibitors of β-glucuronidase, an enzyme implicated in the

enterohepatic recirculation of hormones and various toxins.[2] By inhibiting this enzyme,

Calcium Saccharate is believed to support the body's detoxification pathways. This guide

focuses on the chemical synthesis of Calcium Saccharate Tetrahydrate, the common hydrated

form, from its precursor, D-glucaric acid.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of Calcium Saccharate is

crucial for its synthesis, handling, and formulation.
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Property Value References

Chemical Name

Calcium

(2S,3S,4S,5R)-2,3,4,5-

tetrahydroxyhexanedioate

tetrahydrate

[3]

Synonyms
Calcium D-glucarate, D-

Saccharic acid calcium salt
[4]

CAS Number 5793-89-5 (tetrahydrate) [3]

Molecular Formula C₆H₈CaO₈·4H₂O [5]

Molecular Weight 320.26 g/mol [3]

Appearance
White to off-white crystalline

powder or granules
[4]

Solubility
Sparingly soluble in water

(0.43 g/L); insoluble in ethanol
[4][6]

Specific Rotation [α]²⁰/D
+18.5° to +22.5° (c=60 mg/mL

in 4.8 N HCl, after 1 hr)
[5]

Melting Point >185 °C (decomposes) [4]

Synthesis of Calcium Saccharate from D-Glucaric
Acid
The core of the synthesis is a neutralization reaction where the dicarboxylic acid, D-glucaric

acid, reacts with a calcium-containing base to form the corresponding salt, Calcium
Saccharate. The most common and straightforward laboratory-scale synthesis involves the

reaction of D-glucaric acid with calcium hydroxide.

Reaction Principle
D-glucaric acid, with its two carboxylic acid functional groups, reacts with calcium hydroxide in

a 1:1 molar ratio to form the calcium salt and water. The low aqueous solubility of Calcium
Saccharate allows for its precipitation from the reaction mixture, facilitating its isolation.
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Experimental Protocol
This protocol describes a laboratory-scale synthesis of Calcium Saccharate Tetrahydrate from

D-glucaric acid and calcium hydroxide.

Materials:

D-Glucaric Acid (C₆H₁₀O₈, MW: 210.14 g/mol )

Calcium Hydroxide (Ca(OH)₂, MW: 74.09 g/mol )

Deionized Water

Equipment:

Reaction vessel (e.g., beaker or flask) with a magnetic stirrer and heating mantle

pH meter or pH indicator strips

Buchner funnel and vacuum flask

Filter paper

Drying oven

Procedure:

Preparation of D-Glucaric Acid Solution: In a reaction vessel, dissolve 1 mole-equivalent of

D-glucaric acid in an appropriate volume of deionized water. Gentle heating (40-50°C) may

be required to aid dissolution.

Preparation of Calcium Hydroxide Slurry: In a separate beaker, prepare a slurry of 1 mole-

equivalent of calcium hydroxide in deionized water.

Reaction: While stirring the D-glucaric acid solution, slowly add the calcium hydroxide slurry.

The reaction is a neutralization, and the formation of a white precipitate of Calcium
Saccharate should be observed.
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pH Adjustment: Monitor the pH of the reaction mixture. The target pH for the completion of

the reaction is typically near-neutral (pH 6.5-7.5). If necessary, add small portions of the

calcium hydroxide slurry until the target pH is reached and remains stable.

Digestion of the Precipitate: Continue stirring the mixture at a slightly elevated temperature

(e.g., 40-50°C) for a period of time (e.g., 1-2 hours) to allow for complete reaction and to

improve the filterability of the precipitate.

Isolation of the Product: Cool the reaction mixture to room temperature and then further cool

in an ice bath to maximize precipitation. Collect the white precipitate by vacuum filtration

using a Buchner funnel.

Washing: Wash the filter cake with cold deionized water to remove any unreacted starting

materials and soluble impurities.

Drying: Dry the purified Calcium Saccharate Tetrahydrate in a drying oven at a moderate

temperature (e.g., 50-60°C) until a constant weight is achieved. The product is a white

crystalline powder.

Purification
For higher purity, the crude Calcium Saccharate can be subjected to a purification step. A

common method involves creating a slurry of the crude product in hot water (40-50°C),

followed by cooling and filtration. This process helps to remove any occluded impurities.

Analytical Characterization and Quality Control
The synthesized Calcium Saccharate should be characterized to confirm its identity and

purity. The United States Pharmacopeia (USP) provides standard methods for this purpose.[5]
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Parameter Method Acceptance Criteria (USP)

Purity (Assay)
Titration with 0.05 M edetate

disodium VS

98.5% - 102.0% of

C₆H₈CaO₈·4H₂O

Identification A Test for Calcium Positive response

Identification B Infrared Absorption
Conforms to the reference

spectrum

Specific Rotation Polarimetry +18.5° to +22.5°

Chloride Limit test ≤ 0.07%

Sulfate Limit test ≤ 0.12%

Heavy Metals Method II ≤ 0.002%

Sucrose and Reducing Sugars
Test with alkaline cupric

tartrate

No red precipitate is formed

immediately

Visualization of Workflow and Pathways
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of Calcium Saccharate
from D-glucaric acid.
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Synthesis Workflow for Calcium Saccharate

Starting Materials

Reaction & Isolation

Final Product

D-Glucaric Acid Solution

Neutralization Reaction

Calcium Hydroxide Slurry

Precipitation

Vacuum Filtration

Washing

Drying

Calcium Saccharate Tetrahydrate

Click to download full resolution via product page

Caption: Workflow for Calcium Saccharate Synthesis.
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Chemical Transformation
The diagram below shows the chemical reaction for the formation of Calcium Saccharate from

D-glucaric acid.
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Chemical Synthesis of Calcium Saccharate

D-Glucaric Acid

Calcium Saccharate

+ Ca(OH)₂

Calcium Hydroxide

Water+ 2H₂O

In Vivo Pathway of Calcium Saccharate

Calcium Saccharate (Oral)

D-Glucaric Acid (in stomach)

Hydrolysis (HCl)

D-Glucaro-1,4-lactone (Metabolite)

Metabolism

β-glucuronidase Inhibition

Inhibits
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1201877?utm_src=pdf-body-img
https://www.benchchem.com/product/b1201877?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/US2436659A/en
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-Saccharate
https://pubchem.ncbi.nlm.nih.gov/compound/11954337
https://pubchem.ncbi.nlm.nih.gov/compound/11954337
https://naturalmicronchem.com/calcium-d-saccharate-tetrahydrate-definition-uses-benefits/
https://www.drugfuture.com/pharmacopoeia/usp32/pub/data/v32270/usp32nf27s0_m12090.html
https://www.nbinno.com/article/minerals/calcium-d-saccharate-tetrahydrate-usp-grade-ingredient-diverse-industries-ux
https://www.benchchem.com/product/b1201877#calcium-saccharate-synthesis-from-d-glucaric-acid
https://www.benchchem.com/product/b1201877#calcium-saccharate-synthesis-from-d-glucaric-acid
https://www.benchchem.com/product/b1201877#calcium-saccharate-synthesis-from-d-glucaric-acid
https://www.benchchem.com/product/b1201877#calcium-saccharate-synthesis-from-d-glucaric-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1201877?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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